Cas no 2172514-98-4 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid)
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid
- 2172514-98-4
- EN300-1519520
- 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid
-
- Inchi: 1S/C25H28N2O6/c28-12-11-27(14-23(29)30)24(31)16-9-10-17(13-16)26-25(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22,28H,9-15H2,(H,26,32)(H,29,30)
- InChI Key: TUENVIDRAWHCIG-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N(CC(=O)O)CCO)=O)C1)=O
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 116Ų
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519520-0.05g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519520-0.1g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519520-0.25g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519520-0.5g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519520-1.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519520-2.5g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519520-5.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519520-10.0g |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519520-50mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1519520-100mg |
2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(2-hydroxyethyl)formamido}acetic acid |
2172514-98-4 | 100mg |
$2963.0 | 2023-09-27 |
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid
Introduction to 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic Acid (CAS No. 2172514-98-4)
2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid, identified by its CAS number 2172514-98-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid is characterized by its complex arrangement of functional groups, which include a cyclopentyl ring, a fluorenylmethoxycarbonyl moiety, and a formamido group. These structural elements contribute to its unique chemical properties and biological interactions, which are being explored in various research settings.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in this compound suggests potential applications in the synthesis of protease inhibitors and other enzyme-targeting agents. This moiety is known for its ability to enhance the stability and bioavailability of peptides and proteins, making it a valuable component in drug design.
The cyclopentyl ring in the structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid adds another layer of complexity, contributing to its binding affinity and selectivity towards specific biological targets. This feature is particularly important in the context of drug development, where high selectivity can minimize side effects and improve therapeutic efficacy.
Recent studies have highlighted the potential of this compound as a lead molecule in the discovery of new drugs. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify novel therapeutic targets. The formamido group and the hydroxyethyl side chain further enhance its versatility, allowing for modifications that can fine-tune its pharmacological properties.
The synthesis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials.
In the realm of medicinal chemistry, the development of new scaffolds is crucial for overcoming resistance mechanisms and improving drug efficacy. The unique structural features of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid make it an attractive candidate for further exploration. By leveraging computational methods and high-throughput screening, researchers can rapidly assess the biological activity of derivatives derived from this compound.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where it can be used to develop novel polymers and functional materials. The versatility of its chemical framework allows for diverse modifications, opening up possibilities for applications in multiple industries.
Ongoing research is focused on understanding the mechanism of action of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid at a molecular level. This includes studying its interactions with target proteins and assessing its metabolic stability. Such studies are essential for optimizing drug design and ensuring that the compound performs effectively in vivo.
The integration of computational chemistry and experimental techniques has significantly accelerated the discovery process for new drugs. By combining these approaches, researchers can rapidly identify promising candidates like 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid, which can then be further developed into viable therapeutic agents.
In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid (CAS No. 2172514-98-4) represents a significant advancement in pharmaceutical research. Its complex structure and multifunctional groups make it a versatile tool for drug discovery, with potential applications in treating various diseases. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a crucial role in the development of next-generation therapeutics.
2172514-98-4 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(2-hydroxyethyl)formamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)